Cas no 1213302-51-2 ((2S)-2-amino-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (2S)-2-amino-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1213302-51-2
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 5818906
• PubChem ID: 66514426
• Update Time: 2025-10-13

(2S)-2-amino-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol
• AKOS015928935
• SCHEMBL8511905
• (2S)-2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]ethanol
• EN300-1932139
• BMKLBPPBGVGXOT-MRVPVSSYSA-N
• 1213302-51-2
• (2S)-2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H9F4NO/c10-7-2-5(8(14)4-15)1-6(3-7)9(11,12)13/h1-3,8,15H,4,14H2/t8-/m1/s1
• InChI Key： BMKLBPPBGVGXOT-MRVPVSSYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)[C@@H](CO)N

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2S)-2-amino-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 1213302-51-2): Properties, Applications, and Research Insights

The compound (2S)-2-amino-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 1213302-51-2) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, make it a valuable intermediate for drug discovery and development. This article delves into its molecular characteristics, synthesis pathways, and emerging applications, addressing common queries such as "What is the role of fluorine in drug design?" and "How are chiral building blocks used in pharmaceuticals?"—topics frequently searched in scientific databases and AI-driven platforms.

From a structural perspective, the (2S)-2-amino-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol molecule exhibits a stereogenic center at the 2-position, which is critical for enantioselective synthesis. The presence of fluorine atoms enhances metabolic stability and bioavailability, a key consideration in modern drug design. Researchers often explore its derivatives for targeting G-protein-coupled receptors (GPCRs) or enzyme inhibition, aligning with trends in precision medicine. Questions like "How does fluorination improve drug potency?" highlight the growing interest in halogenated compounds.

In synthetic chemistry, this compound serves as a versatile chiral building block. Its phenylethan-1-ol backbone allows for modular functionalization, enabling the creation of libraries for high-throughput screening. Recent publications emphasize its utility in asymmetric catalysis and peptide mimetics, addressing search trends such as "new methods for chiral amine synthesis." The trifluoromethyl group further contributes to lipophilicity, a property often queried in contexts like "optimizing drug membrane permeability."

Beyond pharmaceuticals, CAS No. 1213302-51-2 finds niche applications in material science, particularly in designing fluorinated polymers with enhanced thermal stability. This aligns with industry demands for sustainable materials, a hotspot in forums discussing "green chemistry innovations." Analytical techniques like HPLC and NMR are crucial for purity assessment, reflecting common search terms such as "how to analyze chiral purity."

In conclusion, (2S)-2-amino-2-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol represents a convergence of chirality, fluorination, and structural modularity—attributes driving its relevance in cutting-edge research. By addressing trending questions and leveraging its SEO-optimized keywords, this overview aims to bridge scientific rigor with accessible discourse for diverse audiences.